Cas no 100280-15-7 (Benzenamine,2-methyl-4-[(1,1,2,2-tetrafluoroethyl)thio]-)

• Product Name: Benzenamine,2-methyl-4-[(1,1,2,2-tetrafluoroethyl)thio]-
• CAS No: 100280-15-7
• MF: C₉H₉F₄NS
• MW: 239.233074903488
• CID: 158969
• PubChem ID: 180812
• Update Time: 2025-04-19

Benzenamine,2-methyl-4-[(1,1,2,2-tetrafluoroethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-methyl-4-[(1,1,2,2-tetrafluoroethyl)thio]-
• 2-methyl-4-(1,1,2,2-tetrafluoroethylsulfanyl)aniline
• JMEM, Joklik's modification with Earle's Salts and L-glutamine. Without calcium chloride and sodium bicarbonate.
• Benzenamine, 2-methyl-4-[(1,1,2,2-tetrafluoroethyl)thio]-
• 100280-15-7
• 2-Methyl-4-(1,1,2,2-tetrafluoroethylthio)aniline
• DTXSID20143100

• Inchi： 1S/C9H9F4NS/c1-5-4-6(2-3-7(5)14)15-9(12,13)8(10)11/h2-4,8H,14H2,1H3
• InChI Key： JJDGAJONFHYOFS-UHFFFAOYSA-N
• SMILES： S(C(C(F)F)(F)F)C1=CC=C(C(C)=C1)N

Computed Properties

• Exact Mass: 239.03927
• Monoisotopic Mass: 239.03918311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• PSA: 26.02